4-(2,5-Dimethylphenyl)picolinic acid, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-3-4-10(2)12(7-9)11-5-6-15-13(8-11)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: XYGCEBYPFITUJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=NC=C2)C(=O)O
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

4-(2,5-Dimethylphenyl)picolinic acid (4-DMPPA) is an organic compound with a wide range of applications in the field of scientific research. It has been used in numerous studies to evaluate the biochemical and physiological effects of various compounds and to understand their mechanism of action. In addition, it has been used to develop new synthetic methods and to improve existing ones. 4-DMPPA is a valuable tool in the laboratory, as it can be used to synthesize other compounds and to study chemical reactions.

Scientific Research Applications

4-(2,5-Dimethylphenyl)picolinic acid, 95% has been used in numerous scientific research studies. It has been used as a model compound to study the biochemical and physiological effects of other compounds, as well as to understand their mechanism of action. It has also been used to develop new synthetic methods and to improve existing ones. In addition, 4-(2,5-Dimethylphenyl)picolinic acid, 95% has been used in the synthesis of other compounds, such as drugs, pesticides, and dyes.

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethylphenyl)picolinic acid, 95% is not fully understood. However, it is believed to interact with enzymes and other proteins in the body in order to produce its effects. It is also believed to interact with receptors, such as G-protein coupled receptors, in order to produce its effects.
Biochemical and Physiological Effects
4-(2,5-Dimethylphenyl)picolinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. In addition, 4-(2,5-Dimethylphenyl)picolinic acid, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-(2,5-Dimethylphenyl)picolinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be synthesized using a variety of different methods. In addition, it is stable and has a relatively long shelf life. However, it does have some limitations. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, it can be toxic if not handled properly.

Future Directions

There are numerous potential future directions for the use of 4-(2,5-Dimethylphenyl)picolinic acid, 95% in scientific research. It could be used to develop new synthetic methods and to improve existing ones. It could also be used to synthesize other compounds, such as drugs, pesticides, and dyes. In addition, it could be used to study the biochemical and physiological effects of other compounds, as well as to understand their mechanism of action. Finally, it could be used to develop new drugs and treatments for various diseases and conditions.

Synthesis Methods

4-(2,5-Dimethylphenyl)picolinic acid, 95% can be synthesized via a variety of different methods. One of the most common methods is the Friedel-Crafts reaction, which involves the reaction of an aromatic compound with an alkyl halide in the presence of an acid catalyst. This method has been used to synthesize 4-(2,5-Dimethylphenyl)picolinic acid, 95% from 2,5-dimethylphenol and an alkyl halide, such as bromoethane. Other methods that have been used to synthesize 4-(2,5-Dimethylphenyl)picolinic acid, 95% include the Wittig reaction, the Knoevenagel condensation, and the Ullmann reaction.